Cas no 343269-52-3 (2-Amino-4-bromo-6-methylphenol)

• Product Name: 2-Amino-4-bromo-6-methylphenol
• CAS No: 343269-52-3
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD18294016
• CID: 852594
• PubChem ID: 12514800
• Update Time: 2025-05-23

2-Amino-4-bromo-6-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-6-methylphenol
• Phenol, 2-amino-4-bromo-6-methyl-
• 2-Amino-4-brom-6-methyl-phenol
• 2-amino-4-bromo-6-methyl-phenol
• 5-Brom-3-amino-2-oxy-toluol
• 5-Bromo-2-hydroxy-3-methylaniline
• V5317
• C74762
• CS-0153240
• AKOS012519465
• 343269-52-3
• AS-61291
• DTXSID10501013
• SY270947
• DA-06637
• MFCD18294016
• SCHEMBL1733872

• MDL： MFCD18294016
• Inchi： 1S/C7H8BrNO/c1-4-2-5(8)3-6(9)7(4)10/h2-3,10H,9H2,1H3
• InChI Key： GDFDRJARZUTLES-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1)O)N

Computed Properties

• Exact Mass: 200.97900
• Monoisotopic Mass: 200.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2

Experimental Properties

• PSA: 46.25000
• LogP: 2.62650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 2-Amino-4-bromo-6-methylphenol

Introduction to 2-Amino-4-bromo-6-methylphenol (CAS No. 343269-52-3) and Its Emerging Applications in Chemical Biology

2-Amino-4-bromo-6-methylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 343269-52-3, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its versatile structural properties and potential biological activities. This compound belongs to the phenol derivative family, characterized by the presence of an amino group at the 2-position, a bromine atom at the 4-position, and a methyl group at the 6-position on a benzene ring. Such structural motifs make it a valuable scaffold for designing novel pharmaceutical agents, agrochemicals, and specialty chemicals.

The significance of 2-Amino-4-bromo-6-methylphenol lies in its ability to serve as a precursor for synthesizing more complex molecules with tailored biological functions. Phenolic compounds are widely recognized for their antioxidant, anti-inflammatory, and antimicrobial properties, which have been extensively studied in medicinal chemistry. The introduction of halogen atoms, such as bromine in this case, enhances the reactivity of the molecule, allowing for further functionalization via cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing biaryl structures, which are prevalent in many bioactive natural products and drug candidates.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-Amino-4-bromo-6-methylphenol, making it more accessible for research applications. For instance, palladium-catalyzed reactions have been employed to introduce bromine atoms selectively at the desired positions on the aromatic ring. This precision is crucial for maintaining the compound's biological efficacy while minimizing unwanted side reactions. Moreover, modern computational chemistry techniques have been utilized to predict the binding modes of this compound with biological targets, providing insights into its potential pharmacological effects.

In the realm of drug discovery, 2-Amino-4-bromo-6-methylphenol has been explored as a lead compound for developing treatments against various diseases. Its structural features suggest potential activity against enzymes involved in metabolic pathways relevant to cancer and neurodegenerative disorders. For example, studies have demonstrated that phenolic derivatives can modulate kinases and other enzymes by competing with natural substrates or by inducing conformational changes in protein structures. The bromine atom further enhances interactions with these targets due to its ability to form hydrogen bonds and participate in π-stacking interactions.

The role of 2-Amino-4-bromo-6-methylphenol in medicinal chemistry extends beyond its direct biological activity. It serves as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. For instance, by incorporating this scaffold into larger structures, researchers can fine-tune solubility, bioavailability, and metabolic stability—key factors determining a drug's efficacy and safety. The versatility of 2-Amino-4-bromo-6-methylphenol makes it an attractive building block for both academic investigations and industrial applications.

Recent publications highlight the use of 2-Amino-4-bromo-6-methylphenol in developing novel antimicrobial agents. The growing threat of antibiotic-resistant pathogens has prompted researchers to explore alternative therapeutic strategies. Phenolic compounds have shown promise in this context due to their ability to disrupt bacterial cell membranes and inhibit essential enzymatic processes. The brominated derivative offers additional reactivity that can be exploited to design molecules with improved antimicrobial spectra while reducing toxicity toward human cells.

The agrochemical industry has also benefited from the exploration of 2-Amino-4-bromo-6-methylphenol. Its structural features make it a suitable candidate for synthesizing herbicides and fungicides that target specific enzymatic pathways in plants or fungi without harming beneficial organisms. By leveraging green chemistry principles, researchers aim to develop sustainable synthetic routes for these compounds, minimizing environmental impact while maintaining high efficacy.

Future directions in the study of 2-Amino-4-bromo-6-methylphenol may include investigating its role in photodynamic therapy (PDT). Photodynamic agents rely on light activation to generate reactive oxygen species that selectively damage target cells. The presence of aromatic rings and heteroatoms in 2-Amino-4-bromo-6-methylphenol suggests potential photosensitizer properties when coupled with appropriate electron acceptors or donors. Such studies could open new avenues for treating cancers and other diseases through non-invasive light-based treatments.

In conclusion,2-Amino-4-bromo-6-methylphenol (CAS No. 343269-52-3) represents a fascinating compound with broad applications across chemical biology and related fields. Its unique structural features enable diverse functionalizations, making it a valuable tool for drug discovery, agrochemical development, and material science research. As synthetic methodologies continue to evolve and computational tools become more sophisticated,2-Amino-4-bromo-6-methylphenol is poised to play an increasingly important role in addressing global challenges through innovative chemical solutions.